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Compound of Interest

Compound Name: 2-Ethoxy-2-ethylhexan-1-amine

Cat. No.: B13636875

Get Quote

A Technical Profile for Research & Development
Executive Summary
2-Ethoxy-2-ethylhexan-1-amine is a sterically hindered primary amine characterized by a

quaternary carbon at the

-position, bearing both an ethyl group and an ethoxy ether linkage. Unlike its common analog
2-ethylhexylamine, this compound incorporates an ether oxygen which modifies its
hydrophilicity-lipophilicity balance (HLB) and reduces the basicity of the amine via inductive
effects. It serves as a critical building block in the synthesis of specialty surfactants, corrosion
inhibitors, and lipophilic pharmaceutical agents where metabolic stability at the

-carbon is required.

Chemical Identity & Structural Analysis
The molecule features a unique "gem-disubstituted" structure at the C2 position, providing

significant steric bulk that protects the amine from oxidative degradation and enzymatic attack.
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Parameter Details

IUPAC Name 2-Ethoxy-2-ethylhexan-1-amine

CAS Number 1466397-84-1

Molecular Formula

C

H

NO

Molecular Weight 173.30 g/mol

SMILES CCC(OCC)(CN)CCCC

Structural Class -Alkoxy Primary Amine

Structural Visualization
The following diagram illustrates the connectivity and the steric environment around the

quaternary carbon (C2).

Figure 1: Structural Connectivity of 2-Ethoxy-2-ethylhexan-1-amine
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Figure 1: The quaternary center (C2) anchors the polar amine, the ether oxygen, and two alkyl

chains, creating a distinct amphiphilic profile.
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Physicochemical Properties
The following data synthesizes available experimental values with high-confidence predictive

models (QSAR) derived from structural analogs (e.g., 2-ethylhexylamine).

Table 1: Physical & Thermodynamic Constants[1]
Property Value Source/Method

Physical State Liquid (at 20°C) Standard State

Boiling Point ~195°C - 205°C (Predicted)
Estimated based on MW &

Ether vs. OH H-bonding

Density 0.84 ± 0.05 g/cm³ Predicted

LogP (Octanol/Water) 2.32 ChemScene Calculated [1]

Topological Polar Surface Area

(TPSA)
35.25 Å² Computational [1]

pKa (Conjugate Acid) 9.5 - 9.8 (Predicted)

Lower than typical amines (10.

[1][2]5) due to

-ether induction

Water Solubility Low to Moderate
Amphiphilic; soluble in organic

solvents (EtOH, DMSO)

Refractive Index ~1.435 Predicted

H-Bond Donors
1 (NH

)
Structural Count

H-Bond Acceptors 2 (N, O) Structural Count

Key Insight: The presence of the ethoxy group at C2 lowers the pKa compared to 2-

ethylhexylamine (pKa ~10.5). The oxygen atom exerts an electron-withdrawing inductive effect

(-I) through the carbon backbone, reducing the electron density on the nitrogen and making the

lone pair less available for protonation.
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Synthesis & Production Methodologies
Since 2-Ethoxy-2-ethylhexan-1-amine is a specialized intermediate, its synthesis typically

follows a Ring-Opening/Amination pathway starting from 2-ethyl-1-hexene.

Primary Synthetic Route: Epoxide Ring Opening
This route ensures the correct regiochemistry, placing the ethoxy group at the more substituted

carbon (C2) and the amine at the primary carbon (C1).

Epoxidation: 2-Ethyl-1-hexene is oxidized to 2-ethyl-1,2-epoxyhexane.

Etherification (Solvolysis): Acid-catalyzed ring opening with Ethanol.

Mechanism:[1][3][4][5][6] The reaction proceeds via an S

1-like transition state where the nucleophile (EtOH) attacks the more substituted carbon
(C2) due to the stability of the developing partial positive charge.

Intermediate: 2-Ethoxy-2-ethylhexan-1-ol.

Amination: Conversion of the primary alcohol to the amine.

Method A: Catalytic amination (NH

/H

, Ni/Co catalyst).

Method B: Mesylation followed by Gabriel Synthesis or Azide reduction.
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Figure 2: Synthetic Pathway via Epoxide Ring Opening

2-Ethyl-1-hexene

Epoxidation
(Peracid or O2/Cat)

2-Ethyl-1,2-epoxyhexane

Acid-Catalyzed Ring Opening
(Ethanol / H+)

2-Ethoxy-2-ethylhexan-1-ol
(Intermediate)

Amination
(NH3 / Catalyst / Pressure)

2-Ethoxy-2-ethylhexan-1-amine

Click to download full resolution via product page

Figure 2: The regioselective synthesis ensures the ethoxy group attaches to the quaternary

carbon.

Applications & Utility
The unique structure of 2-Ethoxy-2-ethylhexan-1-amine enables specific functionalities in

industrial and pharmaceutical contexts.
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A. Specialty Surfactants
The compound acts as a cationic surfactant precursor. The gem-ethyl/ethoxy substitution

disrupts crystalline packing, likely resulting in surfactants with:

Lower Krafft points (better cold-water solubility).

Enhanced stability in hard water.

"Gemini-like" properties when dimerized.

B. Corrosion Inhibition
Hindered amines are potent corrosion inhibitors.[4] The ethoxy group provides additional

adsorption sites (via the oxygen lone pair) on metal surfaces, potentially enhancing the

protective film compared to simple alkylamines.

C. Pharmaceutical Intermediate
In drug design, the 2-ethoxy-2-ethyl motif serves as a lipophilic anchor that is metabolically

robust. The quaternary carbon prevents

-oxidation, extending the half-life of the resulting bioactive molecule.

Safety & Handling Protocols
Signal Word:DANGER (Based on amine class properties)

Hazard Statements:

H314: Causes severe skin burns and eye damage.

H302: Harmful if swallowed.

H411: Toxic to aquatic life with long-lasting effects.

Handling Protocol:

Engineering Controls: Use only in a chemical fume hood.
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PPE: Wear nitrile gloves (min 0.11mm thickness), chemical safety goggles, and a face

shield.

Storage: Store under inert gas (Nitrogen/Argon) to prevent reaction with atmospheric CO

(carbamate formation). Keep away from oxidizing agents and strong acids.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physicochemical Properties of 2-Ethoxy-2-ethylhexan-
1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13636875/docs#physicochemical-properties-of-2-
ethoxy-2-ethylhexan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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